Cas no 1073608-19-1 (5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11)

5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11 is a deuterated analog of 5-(4-Chlorobutyl)-1-cyclohexyltetrazole, featuring 11 deuterium atoms for enhanced stability and isotopic labeling applications. This compound is primarily utilized in pharmaceutical research and metabolic studies, where deuterium incorporation improves resistance to metabolic degradation, enabling more accurate pharmacokinetic and tracer analyses. The chlorobutyl and cyclohexyl substituents contribute to its structural versatility, making it a valuable intermediate in synthetic chemistry. Its high isotopic purity ensures reliable results in mass spectrometry and NMR studies. This compound is particularly useful in drug development for investigating metabolic pathways and optimizing lead compounds with improved bioavailability and half-life.

5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11 structure

1073608-19-1 structure

Product Name:5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11

CAS No:1073608-19-1

MF:C₁₁H₁₉ClN₄

MW:253.81613945961

CID:1063462

PubChem ID:57575069

Update Time:2025-06-06

5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11 Chemical and Physical Properties

Names and Identifiers

- 5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11
- 5-(4-chlorobutyl)-1-(1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)tetrazole
- DTXSID70727171
- 1073608-19-1
- SCHEMBL13128677
- 5-(4-Chlorobutyl)-1-(~2~H_11_)cyclohexyl-1H-tetrazole
- 5-(4-Chloro-butyl)-1-cyclohexyl-1H-tetrazole-d11
- Inchi： 1S/C11H19ClN4/c12-9-5-4-8-11-13-14-15-16(11)10-6-2-1-3-7-10/h10H,1-9H2/i1D2,2D2,3D2,6D2,7D2,10D
- InChI Key： INTQSGGUSUSCTJ-BMWRUFNQSA-N
- SMILES： ClCCCCC1=NN=NN1C1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

Exact Mass: 253.19900
Monoisotopic Mass: 253.1988685g/mol
Isotope Atom Count: 11
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 43.6Å²

Experimental Properties

PSA: 43.60000
LogP: 2.73980

5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C365039-5mg	5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11	1073608-19-1		5mg	$ 201.00	2023-09-08
TRC	C365039-50mg	5-(4-Chlorobutyl)-1-cyclohexyltetrazole-d11	1073608-19-1		50mg	$ 1608.00	2023-09-08